Cas no 114567-38-3 (4H-1-Benzopyran-4-one,3,5,6,7-tetrahydroxy-8-methyl-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,3,5,6,7-tetrahydroxy-8-methyl-2-phenyl-
• CAS No: 114567-38-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 173791
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,3,5,6,7-tetrahydroxy-8-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5,6,7-tetrahydroxy-8-methyl-2-phenyl-
• Isoplatanin
• 4H-1-Benzopyran-4-one, 3,5,6,7-tetrahydroxy-8-methyl-2-phenyl-

• Inchi： 1S/C16H12O6/c1-7-10(17)13(20)11(18)9-12(19)14(21)16(22-15(7)9)8-5-3-2-4-6-8/h2-6,17-18,20-21H,1H3
• InChI Key： RQBAJFCXGFVZFU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC2=C(C)C(O)=C(O)C(O)=C2C(=O)C=1O

Computed Properties

• Exact Mass: 300.06336
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 2.89

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 610.6±55.0 °C(Predicted)
• PSA: 107.22
• pka: 6.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols